3-Chloro-2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-(4-chlorophenyl)-5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H8Cl2F3N3OS/c16-10-3-1-8(2-4-10)13-22-12(24-23-13)7-25-14-11(17)5-9(6-21-14)15(18,19)20/h1-6H,7H2
• InChI Key: UJISBHZOCZQQCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)CSC3=C(C=C(C=N3)C(F)(F)F)Cl)Cl
• Molecular Formula: C15H8Cl2F3N3OS
• Molecular Weight: 406.2 g/mol

Description

3-Chloro-2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C15H8Cl2F3N3OS and its molecular weight is 406.2. The purity is usually 95%.
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Scientific Research Applications

Transparent Aromatic Polyimides

Research on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including synthesis and characterization, has shown high refractive indices and good thermomechanical stabilities, which could be relevant for materials science applications, especially in creating materials with specific optical properties (Tapaswi et al., 2015).

Iron(II) Complexes

Studies on Iron(II) complexes of sulfanyl-, sulfinyl-, and sulfonyl-substituted ligands reveal intricate interplays between spin-crossover and crystallographic phase changes, underscoring the potential of these complexes in the development of materials and sensors with tunable magnetic properties (Cook et al., 2015).

Anticancer Agents

The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents highlights the exploration of new therapeutic compounds with potential activity against cancer. This research underscores the significance of structural modifications on biological activity and the ongoing search for more effective anticancer drugs (Redda & Gangapuram, 2007).

Pyridine Derivatives for Heterojunctions

Investigations into the structural, optical, and junction characteristics of pyrazolo pyridine derivatives aim to develop new materials for electronic applications, particularly in fabricating heterojunctions with specific diode characteristics, indicating potential uses in electronic and photonic devices (Zedan et al., 2020).

Synthesis of Pyridyl Polyheterocyclic Compounds

The synthesis of pyridyl polyheterocyclic oxime-ether Schiff bases containing s-triazole and oxadiazole subunits explores new compounds with potential antibacterial activity, demonstrating the ongoing search for new antimicrobial agents (Hu et al., 2006).